Cas no 2126178-30-9 ((5,5-dimethyloxan-2-yl)methanesulfonyl chloride)

• Product Name: (5,5-dimethyloxan-2-yl)methanesulfonyl chloride
• CAS No: 2126178-30-9
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 4639455
• Update Time: 2025-10-28

(5,5-dimethyloxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5,5-dimethyloxan-2-yl)methanesulfonyl chloride

• Inchi： 1S/C8H15ClO3S/c1-8(2)4-3-7(12-6-8)5-13(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： CYPCRQQWASRMGY-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)OCC(C)(C)CC1

Additional information on (5,5-dimethyloxan-2-yl)methanesulfonyl chloride

(5,5-Dimethyloxan-2-yl)methanesulfonyl Chloride: A Comprehensive Overview

Introduction

The compound (5,5-dimethyloxan-2-yl)methanesulfonyl chloride, identified by the CAS number 2126178-30-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The molecule consists of a sulfonyl chloride group attached to a dimethyl oxane ring, making it a versatile building block for synthesizing other complex molecules.

Structural Insights

The structure of (5,5-dimethyloxan-2-yl)methanesulfonyl chloride is characterized by a six-membered oxane ring with two methyl groups at the 5-position. The sulfonyl chloride group (-SO₂Cl) is attached at the 2-position of the oxane ring. This arrangement provides the molecule with both steric and electronic properties that are advantageous in various chemical reactions. Recent studies have highlighted the stability of this compound under certain reaction conditions, making it suitable for use in demanding synthetic processes.

Synthesis and Characterization

The synthesis of (5,5-dimethyloxan-2-yl)methanesulfonyl chloride typically involves a multi-step process, starting from readily available starting materials. One common approach is the sulfonation of the corresponding dimethyl oxane derivative followed by chlorination. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These studies have provided valuable insights into its molecular interactions and reactivity patterns.

Applications in Organic Synthesis

(5,5-Dimethyloxan-2-yl)methanesulfonyl chloride has found applications as an intermediate in the synthesis of bioactive compounds, pharmaceuticals, and agrochemicals. Its sulfonyl chloride group is highly reactive and can be used to introduce sulfonate esters or sulfonamides into target molecules. Recent research has demonstrated its utility in the construction of complex ring systems, which are essential components of many drug candidates.

Reactivity and Mechanistic Studies

The reactivity of (5,5-dimethyloxan-2-yl)methanesulfonyl chloride has been extensively studied under various reaction conditions. It has been shown to undergo nucleophilic substitution reactions efficiently, particularly with amines and alcohols. The steric bulk around the sulfonyl group plays a crucial role in determining the reaction pathway and selectivity. Computational studies have provided further insights into the transition states and energy profiles of these reactions.

Safety and Handling Considerations

While (5,5-dimethyloxan-2-yl)methanesulfonyl chloride is not classified as a hazardous chemical under normal conditions, proper handling procedures should be followed to ensure safety in the laboratory setting. It is important to wear appropriate personal protective equipment when working with this compound to minimize exposure risks.

Conclusion

In summary, (5,5-dimethyloxan-2-yl)methanesulfonyl chloride, CAS No 2126178-30-9, is a valuable compound in organic chemistry with diverse applications. Its unique structure and reactivity make it an essential intermediate for synthesizing complex molecules across various industries. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in modern chemical synthesis.